Cas no 37062-67-2 (1-(3-butoxyphenyl)ethan-1-one)

1-(3-Butoxyphenyl)ethan-1-one is a synthetic aromatic ketone with the molecular formula C₁₂H₁₆O₂. This compound features a butoxy-substituted phenyl ring attached to an acetyl group, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceuticals, agrochemicals, and specialty chemicals, where it serves as a precursor for further functionalization. The butoxy side chain enhances solubility in organic solvents, facilitating reactions under mild conditions. With a well-defined purity profile and stability under standard storage conditions, it is suitable for research and industrial use. Its consistent quality and reactivity make it a reliable choice for synthetic chemists.

1-(3-butoxyphenyl)ethan-1-one structure

Product Name:1-(3-butoxyphenyl)ethan-1-one

CAS No:37062-67-2

MF:C₁₂H₁₆O₂

MW:192.254243850708

MDL:MFCD09927884

CID:1481052

PubChem ID:10774116

Update Time:2025-05-27

1-(3-butoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(3-butoxyphenyl)-
- 1-(3-butoxyphenyl)ethan-1-one
- OOQSZGGKIJXEFV-UHFFFAOYSA-N
- AKOS000167829
- 3'-butoxyacetophenone
- G25877
- SCHEMBL1436145
- Loxoprofen Impurity 31
- 37062-67-2
- 3'-n-butoxyacetophenone
- EN300-8510721
- CS-0263085
- DTXSID101311675
- 1-(3-butoxyphenyl)ethanone
- MDL： MFCD09927884
- Inchi： 1S/C12H16O2/c1-3-4-8-14-12-7-5-6-11(9-12)10(2)13/h5-7,9H,3-4,8H2,1-2H3
- InChI Key： OOQSZGGKIJXEFV-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(C)=O)C=1)CCCC

Computed Properties

Exact Mass: 192.11508
Monoisotopic Mass: 192.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

1-(3-butoxyphenyl)ethan-1-one Pricemore >>

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